Cas no 106203-90-1 ((5R)-5-ethyl-2-Pyrrolidinone)

• Product Name: (5R)-5-ethyl-2-Pyrrolidinone
• CAS No: 106203-90-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 1097776
• PubChem ID: 13301951
• Update Time: 2025-06-07

(5R)-5-ethyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• (5R)-5-ethyl-2-Pyrrolidinone
• (5R)-5-ethylpyrrolidin-2-one
• D72846
• MFCD19216837
• 5-ethylpyrrolidin-2-one
• MFCD19219926
• 5-Ethyl-2-pyrrolidinone, AldrichCPR
• CS-0046651
• BS-37345
• QMXPTUUFGSTIKK-UHFFFAOYSA-N
• 5-ethyl-2-pyrrolidinone
• SY325591
• EN300-98604
• CHEMBL4594151
• 10312-40-0
• AKOS006351285
• (R)-5-Ethylpyrrolidin-2-one
• DB-169022
• 106203-90-1
• SCHEMBL1935586
• 2-Pyrrolidinone, 5-ethyl-
• Z1203731077

• Inchi： 1S/C6H11NO/c1-2-5-3-4-6(8)7-5/h5H,2-4H2,1H3,(H,7,8)
• InChI Key： QMXPTUUFGSTIKK-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)N1

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Additional information on (5R)-5-ethyl-2-Pyrrolidinone

(5R)-5-Ethyl-2-Pyrrolidinone: A Comprehensive Overview

(5R)-5-Ethyl-2-Pyrrolidinone, also known by its CAS number CAS No 106203-90-1, is a significant compound in the field of organic chemistry. This compound, which belongs to the class of pyrrolidinones, has garnered attention due to its unique properties and potential applications in various industries. The molecule consists of a five-membered ring with one oxygen atom, making it a lactam, and an ethyl group attached at the 5-position in the R configuration.

The synthesis of (5R)-5-Ethyl-2-Pyrrolidinone involves several steps, typically starting from amino acids or other suitable precursors. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, which is crucial for its increasing demand in research and industrial settings. The stereochemistry at the 5-position plays a critical role in determining the compound's properties, making it essential to control during synthesis.

One of the most notable aspects of (5R)-5-Ethyl-2-Pyrrolidinone is its versatility in chemical reactions. It serves as an excellent starting material for the construction of complex molecules due to its ability to undergo various transformations, including ring-opening reactions, nucleophilic additions, and cyclizations. These reactions are pivotal in drug discovery and development, where pyrrolidinones are often used as scaffolds for bioactive compounds.

Recent studies have highlighted the potential of (5R)-5-Ethyl-2-Pyrrolidinone in the field of materials science. Researchers have explored its use as a precursor for polyamides and other high-performance polymers, leveraging its ability to form strong intermolecular hydrogen bonds. These materials exhibit excellent thermal stability and mechanical properties, making them suitable for applications in aerospace, automotive industries, and advanced electronics.

In addition to its chemical applications, (5R)-5-Ethyl-2-Pyrrolidinone has shown promise in biological systems. Preclinical studies suggest that derivatives of this compound may possess anti-inflammatory and antioxidant properties, opening avenues for its use in pharmaceuticals and nutraceuticals. The compound's ability to modulate cellular pathways without significant toxicity makes it an attractive candidate for further investigation.

The growing interest in (5R)-5-Ethyl-2-Pyrrolidinone has led to increased research into its environmental impact and sustainability. Scientists are exploring greener synthesis routes and recycling methods to minimize waste and energy consumption during production. These efforts align with global initiatives to promote sustainable chemistry practices.

In conclusion, (5R)-5-Ethyl-2-Pyrrolidinone, with its CAS number CAS No 106203-90-1, stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application development, ensure that it will remain a focal point for researchers and industry professionals alike.